Cas no 198541-90-1 (entero-hylambatin)

• Product Name: entero-hylambatin
• CAS No: 198541-90-1
• MF: C₆₃H₉₁N₁₇O₁₈S₂
• MW: 1438.62975144386
• CID: 908515
• PubChem ID: 102601528
• Update Time: 2025-05-18

entero-hylambatin Chemical and Physical Properties

Names and Identifiers

• entero-hylambatin
• ASP-PRO-PRO-ASN-PRO-ASP-ARG-PHE-TYR-GLY-MET-MET-NH2
• H-ASP-PRO-PRO-ASN-PRO-ASP-ARG-PHE-TYR-GLY-MET-MET-NH2
• 198541-90-1

• Inchi： 1S/C63H91N17O18S2/c1-99-26-20-38(52(66)88)72-55(91)40(21-27-100-2)71-49(83)33-70-53(89)41(29-35-16-18-36(81)19-17-35)74-56(92)42(28-34-10-4-3-5-11-34)75-54(90)39(12-6-22-69-63(67)68)73-57(93)43(32-51(86)87)76-58(94)45-13-7-23-78(45)61(97)44(31-48(65)82)77-59(95)46-14-8-24-79(46)62(98)47-15-9-25-80(47)60(96)37(64)30-50(84)85/h3-5,10-11,16-19,37-47,81H,6-9,12-15,20-33,64H2,1-2H3,(H2,65,82)(H2,66,88)(H,70,89)(H,71,83)(H,72,91)(H,73,93)(H,74,92)(H,75,90)(H,76,94)(H,77,95)(H,84,85)(H,86,87)(H4,67,68,69)/t37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-/m0/s1
• InChI Key： GQZDFGUFSNZUDZ-DNCDJHDYSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(N)=O)CCSC)=O)NC(CNC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CC(=O)O)NC([C@@H]1CCCN1C([C@H](CC(N)=O)NC([C@@H]1CCCN1C([C@@H]1CCCN1C([C@H](CC(=O)O)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1437.62000
• Monoisotopic Mass: 1437.617
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 100
• Rotatable Bond Count: 40
• Complexity: 2930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 616A^2
• XLogP3: -6.3

Experimental Properties

• Solubility: H2O: soluble
• PSA: 613.26000
• LogP: 1.29980

entero-hylambatin Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on entero-hylambatin

Entero-Hylambatin (CAS No. 198541-90-1): A Comprehensive Overview of Its Properties and Applications

Entero-Hylambatin (CAS No. 198541-90-1) is a bioactive compound that has garnered significant attention in recent years due to its potential therapeutic applications. This article delves into the chemical properties, mechanisms of action, and emerging uses of Entero-Hylambatin, providing a detailed resource for researchers and industry professionals alike.

The molecular structure of Entero-Hylambatin is characterized by its unique arrangement of functional groups, which contribute to its bioactivity. Studies suggest that this compound interacts with specific cellular pathways, making it a promising candidate for further research. The Entero-Hylambatin CAS 198541-90-1 has been particularly noted for its role in modulating metabolic processes, a topic of high interest in current biomedical research.

One of the most frequently searched questions about Entero-Hylambatin is its potential applications in health and wellness. Recent trends indicate a growing curiosity about natural and synthetic compounds that support metabolic health, and Entero-Hylambatin fits into this category. Researchers are exploring its effects on glucose metabolism and lipid regulation, areas that are highly relevant to conditions like diabetes and obesity.

In addition to its metabolic benefits, Entero-Hylambatin is also being investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, and compounds that can mitigate inflammatory responses are in high demand. The Entero-Hylambatin CAS 198541-90-1 has shown promise in preclinical studies, though further clinical trials are needed to confirm its efficacy and safety.

The market for bioactive compounds like Entero-Hylambatin is expanding rapidly, driven by increasing consumer awareness and demand for innovative health solutions. Companies specializing in nutraceuticals and pharmaceuticals are keenly interested in the commercial potential of Entero-Hylambatin supplements and related products. This compound's versatility makes it a valuable asset in the development of new therapeutic formulations.

Another area of interest is the synthesis and production of Entero-Hylambatin. Advances in chemical synthesis techniques have made it possible to produce this compound with high purity and yield, ensuring its availability for research and commercial applications. The Entero-Hylambatin CAS 198541-90-1 is now more accessible than ever, facilitating further studies and product development.

For those wondering about the safety profile of Entero-Hylambatin, current data suggest that it is well-tolerated in experimental models. However, as with any bioactive compound, thorough toxicological studies are essential to establish its safety for human use. Regulatory approvals will play a critical role in determining the future of Entero-Hylambatin-based products in the market.

In summary, Entero-Hylambatin (CAS No. 198541-90-1) is a compound with significant potential across multiple domains, from metabolic health to anti-inflammatory applications. Its growing popularity in research and commercial circles underscores the need for continued exploration and development. As scientific understanding of this compound deepens, we can expect to see more innovative uses and products centered around Entero-Hylambatin.